4,4'-Bis(octyloxy)-1,1'-biphenyl

• CAS No.: 21470-43-9
• Molecular Formula: C28H42O2
• Molecular Weight: 410.6 g/mol
• IUPAC Name: 1-octoxy-4-(4-octoxyphenyl)benzene
• InChI: InChI=1S/C28H42O2/c1-3-5-7-9-11-13-23-29-27-19-15-25(16-20-27)26-17-21-28(22-18-26)30-24-14-12-10-8-6-4-2/h15-22H,3-14,23-24H2,1-2H3
• InChI Key: JLYWHCZNZZHMSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)OCCCCCCCC

Description

4,4'-Bis(octyloxy)-1,1'-biphenyl is a useful research compound. Its molecular formula is C28H42O2 and its molecular weight is 410.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

56 g of 4,4′-dihydroxybiphenyl was dissolved in 500 g ethanol. To this solution was added 40 g of potassium hydroxide, and the mixture was reacted. Next, this solution was heated, and 128 g of 1-bromooctane was dropped at 70° C., and subsequently, the mixture was reacted at 70° C. for 7 hours. The reaction was performed under a nitrogen atmosphere. After the reaction, this solution was cooled, and the generated precipitate was filtrated to recover. Next, this precipitate was washed with 500 ml of methanol, then, washed with a mixed solvent of methanol 500 ml/ion exchanged water 300 ml, and further, washed with a mixed solvent of acetone 500 ml/ion exchanged water 300 ml. This precipitate was dried under reduced pressure, to obtain 105 g of 4,4′-dioctyloxybiphenyl represented by the following structural formula: